Cas no 2229019-70-7 (tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229019-70-7
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6155375
• PubChem ID: 165693859
• Update Time: 2025-06-09

tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(4-bromo-3-methylphenyl)-1-oxopropan-2-yl]carbamate
• 2229019-70-7
• EN300-1887781

• Inchi： 1S/C15H20BrNO3/c1-10-8-11(6-7-12(10)16)15(5,9-18)17-13(19)20-14(2,3)4/h6-9H,1-5H3,(H,17,19)
• InChI Key： UUHBQTFXVSBQEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate

Introduction to tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229019-70-7)

tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate, with the CAS number 2229019-70-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a brominated aromatic ring, which make it a valuable intermediate in the development of pharmaceuticals and other biologically active molecules.

The chemical structure of tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate consists of a tert-butyl carbamate moiety attached to a substituted propanoyl group. The presence of the bromine atom on the aromatic ring provides a key functional group for further chemical modifications, such as cross-coupling reactions, which are essential in the synthesis of complex organic molecules. This versatility has led to its widespread use in both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes and are important targets for drug discovery. The ability to modify the brominated aromatic ring allows for the fine-tuning of pharmacological properties, such as selectivity and potency.

In addition to its role in GPCR-targeted drug discovery, tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate has also been explored for its potential in cancer research. A study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the synthesis of novel inhibitors of protein kinases, which are enzymes often dysregulated in cancer cells. The tert-butyl carbamate group provides stability and solubility, making it an attractive choice for developing kinase inhibitors with improved pharmacokinetic properties.

The synthetic accessibility of tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate has been well-documented in various chemical literature. A common synthetic route involves the reaction of 4-bromoacetophenone with tert-butyl isocyanate, followed by subsequent modifications to introduce the methyl group and other functional groups. This robust synthetic methodology ensures that the compound can be produced on a large scale, facilitating its use in both laboratory settings and industrial processes.

The physical and chemical properties of tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate have been extensively studied. It is typically obtained as a white solid with a melting point ranging from 85°C to 88°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also recommended to work under a fume hood to minimize exposure to any volatile organic compounds that may be generated during synthetic procedures.

The future prospects for tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate are promising. Ongoing research continues to explore its potential applications in drug discovery and development. For example, recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which can guide the design of new derivatives with enhanced biological activity. Additionally, the growing interest in personalized medicine and targeted therapies is likely to drive further innovation in this area.

In conclusion, tert-butyl N-2-(4-bromo-3-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229019-70-7) is a highly valuable compound with significant potential in medicinal chemistry and organic synthesis. Its unique structural features and synthetic accessibility make it an attractive intermediate for developing novel therapeutic agents targeting important biological pathways. As research continues to advance, this compound is expected to play an increasingly important role in the discovery and development of new drugs and biologically active molecules.